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Introduction and Mechanism of Action

The ob/ob mouse is a genetically leptin-deficient model that develops massive obesity, hyperphagia, and
impaired glucose metabolism, mimicking conditions of obesity and Type 2 Diabetes (T2D) [1]. Ertiprotafib

is a multi-target agent investigated for T2D treatment. Its mechanism involves:

e PTP1B Inhibition: Prevents the dephosphorylation of the insulin receptor, enhancing insulin

sensitivity [2].
¢ IKK-B Inhibition: Contributes to anti-inflammatory effects [3] [2].
e Dual PPARa/PPARB Agonism: Improves glucose homeostasis and reduces lipid levels [2].

The overall mechanism of Ertiprotafib in improving glycemic control is summarized in the diagram below:
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Ertiprotafib Multi-Target Mechanism in Glycemic Control
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Detailed Experimental Protocol

Animals and Housing

¢ Animal Model: Male ob/ob mice (e.g., B6.V-Lepob/ob/JR)) [1].

e Age at Start: 11 weeks old [3].

¢ Housing Conditions: Maintained on a 12-hour light/dark cycle, housed in groups [1] [2].

¢ Diet: Standard diet (e.g., D12450Ji from Research Diet with 10% calories from fat) and water
provided ad libitum [1].
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Dosing Formulation and Administration

Dose: 25 mg/kg [3] [2].

Dosing Regimen: Administered orally by gavage, once daily for 4 days [3].

Formulation: Aqueous suspension containing 2% Tween 80 and 0.5% methylcellulose [2].
Control Group: Vehicle control (same suspension without the active compound).

Key Measurements and Endpoints

¢ Fasting Blood Glucose: Measured from whole blood (5 pL) collected from the tail vein using a
glucometer [3] [2].

¢ Plasma Insulin: Determined by ELISA on blood samples [1] [2].

e Serum Lipids: Triglyceride and free fatty acid levels [2].

¢ Oral Glucose Tolerance Test (OGTT): Performed after a fast (e.g., 6 hours); blood glucose
measured at baseline and several time points after an oral glucose load (e.g., 1 g/kg body weight) [1].

The experimental workflow is outlined as follows:
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Ertiprotafib in ob/ob Mice Experimental Workflow
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Summary of Key Quantitative Data

Table 1: Ertiprotafib Dosing and Key In Vivo Findings
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Parameter Details/Specification Source
Animal Model 11-week-old male ob/ob mice [3]
Dosage 25 mg/kg [3]12]
Route Oral gavage [2]
Duration Once daily for 4 days [3]

Key Efficacy Finding Normalization of fasting blood glucose [3]

Key Efficacy Finding Significant decrease in insulin levels [3]

Key Efficacy Finding Significant decrease in serum triglyceride levels [3] [2]
Key Efficacy Finding Improved glucose disposal during oral challenge [2]

Table 2: Ertiprotafib In Vitro Target Profile

Target Activity IC50 / EC50 Source
PTP1B Inhibitor 1.6 uM (reported range 1.6 - 29 uM) [3]112]
IKK- Inhibitor 400 nM [3] [2]
PPAR«x Agonist ~1 uM (EC50) [3]112]
PPARB Agonist ~1 uM (EC50) [3] 2]

Discussion and Technical Notes

e Multiple Mechanisms: The complete in vivo effect of Ertiprotafib likely results from the combined
action of PTP1B inhibition, IKK-f inhibition, and PPARa/B agonism, leading to improved insulin
sensitivity, glycemic control, and lipid metabolism [2].
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¢ Model Justification: The ob/ob mouse is a robust model for studying impaired glucose metabolism
and obesity. However, note that db/db mice (leptin receptor-deficient) develop a more severe diabetic
phenotype [1].

¢ Formulation Consideration: The use of Tween 80 and methylcellulose ensures proper suspension
of the compound for oral delivery. Sonication of the stock solution in DMSO is recommended before
preparing the final dosing formulation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b527391#ertiprotafib-animal-study-

protocol-ob-ob-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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